Cas no 941292-90-6 ((S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol)
941292-90-6 structure
Product Name:(S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol
CAS No:941292-90-6
MF:C12H25NO3
MW:231.331804037094
CID:4720814
Update Time:2023-08-15
(S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol Chemical and Physical Properties
Names and Identifiers
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- (S)-beta-2-methylpropyl-gamma-Boc-amino-propylalcohol
- (S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol
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- Inchi: 1S/C12H25NO3/c1-9(2)6-10(8-14)7-13-11(15)16-12(3,4)5/h9-10,14H,6-8H2,1-5H3,(H,13,15)/t10-/m0/s1
- InChI Key: WCYJANVXBIHYCS-JTQLQIEISA-N
- SMILES: OC[C@H](CNC(=O)OC(C)(C)C)CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 209
- Topological Polar Surface Area: 58.6
(S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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